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Compound of Interest

Compound Name: 1G244

Cat. No.: B604936 Get Quote

1G244 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and potential degradation issues of the DPP8/9

inhibitor, 1G244, in solution.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of 1G244?

The solid form of 1G244 is stable when stored under appropriate conditions. For long-term

storage, it is recommended to keep the powder at -20°C for up to three years.[1] The vial

should be tightly sealed and protected from moisture and light.[2][3]

Q2: What is the recommended solvent for preparing 1G244 stock solutions?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

1G244.[1] It has a high solubility in DMSO, with concentrations of up to 225.0 mg/mL (445.9

mM) being reported.[1] Sonication may be used to aid dissolution.[1]

Q3: How should I store 1G244 stock solutions? There seems to be conflicting information.

There are varying recommendations for the storage of 1G244 stock solutions, suggesting that

the stability in solution can be a concern. One supplier explicitly states that solutions are

unstable and should be prepared fresh.[4] Other suppliers provide the following guidelines:
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Store at -80°C for up to 1 year.[1]

Store at -80°C for up to 6 months.[2]

Store at -20°C for up to 1 month.[2]

Recommendation: Given the potential for instability, it is strongly advised to prepare fresh

solutions for each experiment whenever possible.[4] If storage is necessary, prepare small

aliquots to minimize freeze-thaw cycles and store them in tightly sealed vials at -80°C. It is

recommended to use these stored solutions within one to six months and to perform a quality

control check (e.g., bioactivity assay) if the solution has been stored for an extended period.

Q4: Can I store 1G244 solutions at 4°C or room temperature?

No, it is not recommended to store 1G244 solutions at 4°C or room temperature for any

significant length of time. The compound should be stored frozen to minimize degradation. For

use in short-term experiments, allow an aliquot to thaw at room temperature for at least 60

minutes before use and use it the same day.
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Observed Issue Potential Cause Recommended Action

Precipitate forms in the stock

solution upon storage in the

freezer.

The solubility limit may have

been exceeded, or the

compound may be degrading

or aggregating over time.

1. Warm the solution and

sonicate to try and redissolve

the precipitate. 2. If the

precipitate does not redissolve,

it is best to discard the solution

and prepare a fresh stock. 3.

Consider preparing a slightly

lower concentration stock

solution for future use.

Loss of biological activity in my

experiments.

The 1G244 in your solution

may have degraded.

1. Prepare a fresh stock

solution of 1G244 from the

solid powder. 2. Aliquot the

new stock solution to avoid

multiple freeze-thaw cycles. 3.

Include a positive control in

your experiment to ensure that

the assay is working as

expected.

Inconsistent results between

experiments.

This could be due to the

variable stability of 1G244 in

solution, especially if using

older stock solutions or

solutions that have undergone

multiple freeze-thaw cycles.

1. Adhere to a strict protocol of

preparing fresh solutions for

each experiment or using

aliquots that have been stored

for a limited time at -80°C. 2.

Ensure the final concentration

of DMSO is consistent across

all experimental conditions and

is not affecting the cells or

assay.

Difficulty dissolving 1G244 in

aqueous solutions for in vivo

studies.

1G244 has poor aqueous

solubility.

A co-solvent system is

required. See the experimental

protocols section for

recommended formulations for

in vivo use.
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Summary of Storage Conditions and Solubility
Form Solvent

Storage

Temperature

Storage

Duration
Concentration

Solid (Powder) N/A -20°C Up to 3 years[1] N/A

Stock Solution DMSO -80°C
6 months to 1

year[1][2]

Up to 225.0

mg/mL (445.9

mM)[1]

Stock Solution DMSO -20°C Up to 1 month[2]

Up to 225.0

mg/mL (445.9

mM)[1]

Working Solution Varies Prepare Fresh Use same day[4]
Varies by

experiment

Experimental Protocols
Protocol 1: Preparation of 1G244 Stock Solution in DMSO

Weighing: Accurately weigh the desired amount of 1G244 powder in a sterile microcentrifuge

tube.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the

desired stock concentration (e.g., 10 mM or 50 mM).

Mixing: Vortex the solution thoroughly. If necessary, sonicate the solution in a water bath for

short intervals to ensure complete dissolution.

Aliquoting and Storage: Dispense the stock solution into small, single-use aliquots in tightly

sealed vials. Store immediately at -80°C.

Protocol 2: Preparation of 1G244 Working Solution for In Vivo Subcutaneous Injection

(PEG300 Formulation)

This protocol yields a clear solution of ≥ 2.08 mg/mL.[2]

Start with a concentrated stock solution of 1G244 in DMSO (e.g., 20.8 mg/mL).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.targetmol.com/compound/1g244
https://www.targetmol.com/compound/1g244
https://www.medchemexpress.com/1g244.html
https://www.targetmol.com/compound/1g244
https://www.medchemexpress.com/1g244.html
https://www.targetmol.com/compound/1g244
https://www.selleckchem.com/products/1g244.html
https://www.benchchem.com/product/b604936?utm_src=pdf-body
https://www.benchchem.com/product/b604936?utm_src=pdf-body
https://www.benchchem.com/product/b604936?utm_src=pdf-body
https://www.medchemexpress.com/1g244.html
https://www.benchchem.com/product/b604936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b604936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a sterile tube, add 100 µL of the DMSO stock solution to 400 µL of PEG300. Mix

thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add 450 µL of saline to bring the final volume to 1 mL. Mix thoroughly.

Caution: This formulation should be used with caution for dosing periods exceeding half a

month due to potential stability issues.[2]

Protocol 3: Preparation of 1G244 Working Solution for In Vivo Subcutaneous Injection (Corn Oil

Formulation)

This protocol also yields a clear solution of ≥ 2.08 mg/mL.[2]

Start with a concentrated stock solution of 1G244 in DMSO (e.g., 20.8 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution to 900 µL of corn oil.

Mix thoroughly until a uniform suspension is achieved.
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1G244 Storage Workflow
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(-20°C)

Stock Solution in DMSO
(e.g., 50 mM)

Dissolve

Single-Use Aliquots

Aliquot
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Caption: Recommended workflow for storing and preparing 1G244 solutions.
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Troubleshooting Logic for 1G244

Inconsistent Results or
Loss of Activity

Is the stock solution
old or frequently thawed?

Action: Prepare a fresh
stock solution from powder.

Yes

Is there a precipitate
in the stock solution?

No

Continue Experiment
with Fresh Solution

Action: Discard old stock.
Prepare fresh.

Yes

No, but still failing

Click to download full resolution via product page

Caption: A logical guide for troubleshooting common issues with 1G244.
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Simplified 1G244 Mechanism of Action

1G244

DPP8 / DPP9

Inhibits

Apoptosis
(Caspase-3 mediated)
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Pyroptosis
(GSDMD mediated)

Low Conc. 1G244

Cell Death

Click to download full resolution via product page

Caption: The dual mechanism of cell death induced by 1G244.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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